Cas no 568551-23-5 (3-amino-6-ethyl-3H,4H-thieno2,3-dpyrimidin-4-one)

• Product Name: 3-amino-6-ethyl-3H,4H-thieno2,3-dpyrimidin-4-one
• CAS No: 568551-23-5
• MF: C₈H₉N₃OS
• MW: 195.241559743881
• CID: 3105379
• PubChem ID: 2392279
• Update Time: 2025-11-06

3-amino-6-ethyl-3H,4H-thieno2,3-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-ethyl-3H-thieno[2,3-d]pyrimidin-4-one
• G35399
• 3-amino-6-ethyl-3H,4H-thieno[2,3-d]pyrimidin-4-one
• AXGOCFYTYBYMLZ-UHFFFAOYSA-N
• AKOS000116696
• TXA55123
• 568551-23-5
• Z56891270
• SCHEMBL3761978
• 3-Amino-6-ethylthieno[2,3-d]pyrimidin-4(3H)-one
• 3-amino-6-ethylthieno[2,3-d]pyrimidin-4-one
• EN300-03850
• 3-amino-6-ethyl-3H,4H-thieno2,3-dpyrimidin-4-one

• Inchi： 1S/C8H9N3OS/c1-2-5-3-6-7(13-5)10-4-11(9)8(6)12/h3-4H,2,9H2,1H3
• InChI Key： AXGOCFYTYBYMLZ-UHFFFAOYSA-N
• SMILES： S1C2=C(C(N(C=N2)N)=O)C=C1CC

Computed Properties

• Exact Mass: 195.04663309Da
• Monoisotopic Mass: 195.04663309Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 86.9Ų

Additional information on 3-amino-6-ethyl-3H,4H-thieno2,3-dpyrimidin-4-one

3-Amino-6-Ethyl-3H,4H-Thieno[2,3-d]Pyrimidin-4-One: A Promising Compound in Medicinal Chemistry

3-Amino-6-ethyl-3H,4H-thieno[2,3-d]pyrimidin-4-one (CAS No. 568551-23-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the thienopyrimidine class, which has been extensively studied for its diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties.

The molecular structure of 3-amino-6-ethyl-3H,4H-thieno[2,3-d]pyrimidin-4-one is characterized by a fused heterocyclic system consisting of a thiophene ring and a pyrimidine ring. The presence of the amino and ethyl groups further enhances its chemical reactivity and biological activity. Recent research has highlighted the importance of these structural features in modulating the compound's pharmacological properties.

In the context of antiviral research, 3-amino-6-ethyl-3H,4H-thieno[2,3-d]pyrimidin-4-one has shown promising results against various viral infections. Studies have demonstrated its ability to inhibit viral replication by targeting key enzymes involved in the viral life cycle. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound effectively inhibited the replication of human immunodeficiency virus (HIV) by interfering with the function of reverse transcriptase.

Beyond its antiviral properties, 3-amino-6-ethyl-3H,4H-thieno[2,3-d]pyrimidin-4-one has also been investigated for its anticancer potential. Preclinical studies have shown that this compound exhibits selective cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest. A recent publication in Cancer Research highlighted the compound's ability to downregulate key oncogenic signaling pathways, such as PI3K/Akt and MAPK/ERK.

In addition to its direct antitumor effects, 3-amino-6-ethyl-3H,4H-thieno[2,3-d]pyrimidin-4-one has been explored for its potential as a radiosensitizer in combination therapy. Research has shown that this compound can enhance the efficacy of radiation therapy by sensitizing cancer cells to ionizing radiation. This synergistic effect could potentially improve treatment outcomes and reduce side effects associated with conventional radiotherapy.

The anti-inflammatory properties of 3-amino-6-ethyl-3H,4H-thieno[2,3-d]pyrimidin-4-one have also been a subject of interest. In vitro and in vivo studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines and mediators. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. A study published in the Journal of Inflammation Research reported that this compound significantly reduced inflammation in animal models of arthritis.

The pharmacokinetic profile of 3-amino-6-ethyl-3H,4H-thieno[2,3-d]pyrimidin-4-one is another important aspect that has been investigated. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, making it suitable for chronic administration. However, further optimization may be necessary to improve its pharmacokinetic parameters and enhance its therapeutic index.

In conclusion, 3-amino-6-ethyl-3H,4H-thieno[2,3-d]pyrimidin-4-one (CAS No. 568551-23-5) represents a promising lead compound in medicinal chemistry with a wide range of potential applications. Its unique structural features and diverse biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research aims to optimize its chemical structure and evaluate its efficacy in more advanced preclinical models and clinical trials.